Cas no 2680837-36-7 (8-fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 8-fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2680837-36-7
• MF: C₁₂H₁₆FNO₄
• MW: 257.258147239685
• CID: 5649778
• PubChem ID: 165912630
• Update Time: 2025-08-03

8-fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280262
• 8-fluoro-6-[(prop-2-en-1-yloxy)carbonyl]-6-azaspiro[3.4]octane-8-carboxylic acid
• 2680837-36-7
• 8-fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro3.4octane-8-carboxylic acid

• Inchi： 1S/C12H16FNO4/c1-2-6-18-10(17)14-7-11(4-3-5-11)12(13,8-14)9(15)16/h2H,1,3-8H2,(H,15,16)
• InChI Key： GXRHSBIJIXYRSJ-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CN(C(=O)OCC=C)CC21CCC2

Computed Properties

• Exact Mass: 257.10633615g/mol
• Monoisotopic Mass: 257.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 8-fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro3.4octane-8-carboxylic acid

8-Fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro[3.4]octane-8-carboxylic Acid

8-fluoro is a key structural feature of this compound, contributing to its unique chemical properties. The presence of the fluorine atom at the 8th position of the spiro ring system plays a significant role in modulating the compound's electronic properties and reactivity. This substitution pattern is particularly interesting in the context of drug design, where fluorine atoms are often introduced to enhance pharmacokinetic profiles such as bioavailability and metabolic stability.

The prop-2-en-1-yloxy group attached to the carbonyl moiety introduces additional complexity to the molecule. This group, which contains a double bond, is known to participate in various types of non-covalent interactions, including π–π stacking and hydrogen bonding. These interactions are critical in determining the compound's binding affinity to biological targets, such as enzymes or receptors. Recent studies have shown that such substituents can significantly influence the selectivity and potency of bioactive molecules.

The spiro[3.4]octane ring system forms the core of this molecule, providing a rigid framework that supports the spatial arrangement of other functional groups. Spiro compounds are known for their unique pharmacological properties, often exhibiting high bioactivity due to their ability to adopt specific conformations that facilitate interactions with target proteins. The integration of an azaspiro ring into this structure further enhances its potential as a drug candidate, as nitrogen-containing heterocycles are frequently found in bioactive compounds.

The carboxylic acid group at the 8th position adds another layer of functionality to this molecule. Carboxylic acids are versatile functional groups that can participate in hydrogen bonding, ionization, and esterification reactions. In a biological context, this group may contribute to the compound's solubility, distribution, and elimination properties. Additionally, it can serve as a site for post-translational modifications or interactions with ion channels.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of complex molecules like this one with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. Furthermore, its structural features suggest potential applications in treating central nervous system disorders, where modulation of neurotransmitter systems is critical.

In terms of synthesis, this compound represents a challenging target due to its intricate ring system and multiple functional groups. Researchers have employed various strategies, including multi-component reactions and enantioselective synthesis, to construct such molecules efficiently. The development of novel synthetic routes for compounds like this one continues to be an active area of research, driven by their potential therapeutic applications.

The study of spiro compounds has gained momentum in recent years due to their unique properties and diverse applications in medicinal chemistry. This particular compound serves as an excellent example of how subtle modifications in molecular structure can lead to significant changes in biological activity. As researchers continue to explore its properties and potential uses, it is likely that new insights into its mechanism of action and therapeutic potential will emerge.

In conclusion, 8-fluoro-6-(prop-2-en-1-yloxy)carbonyl-6-azaspiro[3.4]octane-8-carboxylic acid represents a fascinating case study in modern organic chemistry and drug discovery. Its complex structure endows it with intriguing chemical and biological properties, making it a promising candidate for further investigation in both academic and industrial settings.